Cas no 898756-29-1 (4-(5,5-Dimethyl-1,3-dioxan-2-yl)-1'-butyronaphthone)

• Product Name: 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-1'-butyronaphthone
• CAS No: 898756-29-1
• MF: C₂₀H₂₄O₃
• MW: 312.402766227722
• MDL: MFCD03844323
• CID: 1946483
• PubChem ID: 24727932
• Update Time: 2025-07-10

4-(5,5-Dimethyl-1,3-dioxan-2-yl)-1'-butyronaphthone Chemical and Physical Properties

Names and Identifiers

• 4-(5,5-dimethyl-1,3-dioxan-2-yl)-1-naphthalen-1-ylbutan-1-one
• 4-(5,5-DIMETHYL-1,3-DIOXAN-2-YL)-1'-BUTYRONAPHTHONE
• CTK5G4038
• AG-H-63872
• KB-187214
• MFCD03844323
• 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-1-(naphthalen-1-yl)butan-1-one
• 898756-29-1
• AKOS016023572
• DTXSID60646029
• 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-1'-butyronaphthone

• MDL： MFCD03844323
• Inchi： 1S/C20H24O3/c1-20(2)13-22-19(23-14-20)12-6-11-18(21)17-10-5-8-15-7-3-4-9-16(15)17/h3-5,7-10,19H,6,11-14H2,1-2H3
• InChI Key： AWMBYCKPMJGYHI-UHFFFAOYSA-N
• SMILES： O1C(CCCC(C2=CC=CC3C=CC=CC2=3)=O)OCC(C)(C)C1

Computed Properties

• Exact Mass: 312.17300
• Monoisotopic Mass: 312.17254462Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.073
• Boiling Point: 450.7°C at 760 mmHg
• Flash Point: 218.3°C
• Refractive Index: 1.547
• PSA: 35.53000
• LogP: 4.59190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones

Additional information on 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-1'-butyronaphthone

Introduction to 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-1'-butyronaphthone (CAS No. 898756-29-1)

4-(5,5-Dimethyl-1,3-dioxan-2-yl)-1'-butyronaphthone (CAS No. 898756-29-1) is a synthetic organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields of chemistry and pharmaceuticals. This compound belongs to the class of naphthones, which are known for their diverse biological activities and chemical reactivity. The presence of the 5,5-dimethyl-1,3-dioxan-2-yl substituent imparts additional stability and functional versatility to the molecule.

The synthesis of 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-1'-butyronaphthone typically involves multi-step reactions, including the formation of the dioxane ring and subsequent functionalization of the naphthone core. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound increasingly accessible for research and development purposes.

In terms of its chemical properties, 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-1'-butyronaphthone exhibits high thermal stability and solubility in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). These properties make it an attractive candidate for use in a variety of chemical reactions and formulations. Additionally, the compound's ability to form stable complexes with metal ions has been explored for potential applications in coordination chemistry and catalysis.

The biological activity of 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-1'-butyronaphthone has been a subject of extensive research. Studies have shown that this compound possesses notable anti-inflammatory and antioxidant properties. These effects are attributed to its ability to inhibit key enzymes involved in inflammatory pathways and scavenge reactive oxygen species (ROS). In vitro assays have demonstrated that 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-1'-butyronaphthone can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human cell lines.

Beyond its anti-inflammatory properties, 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-1'-butyronaphthone has also shown promise as a potential therapeutic agent for neurodegenerative diseases. Research has indicated that this compound can protect neuronal cells from oxidative stress-induced damage and promote neurite outgrowth. These findings suggest that it may have neuroprotective effects that could be beneficial in treating conditions such as Alzheimer's disease and Parkinson's disease.

In the pharmaceutical industry, the development of new drugs often involves the identification and optimization of lead compounds with desirable biological activities. 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-1'-butyronaphthone has been identified as a promising lead compound due to its multifaceted biological activities. Ongoing clinical trials are evaluating its safety and efficacy in various therapeutic contexts. Preliminary results have been encouraging, with the compound demonstrating good pharmacokinetic properties and low toxicity profiles.

The environmental impact of chemical compounds is an important consideration in their development and use. Studies on the biodegradability and ecotoxicity of 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-1'-butyronaphthone have shown that it is relatively stable under environmental conditions but does not persist indefinitely. This balance between stability and biodegradability makes it a suitable candidate for applications where environmental sustainability is a concern.

In conclusion, 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-1'-butyronaphthone (CAS No. 898756-29-1) is a versatile compound with a wide range of potential applications in chemistry and pharmaceuticals. Its unique structural features contribute to its stability and functional diversity, making it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing scientific knowledge and improving human health.